Cas no 118486-97-8 (1-Methyl-2-(tributylstannyl)-1H-pyrrole)

• Product Name: 1-Methyl-2-(tributylstannyl)-1H-pyrrole
• CAS No: 118486-97-8
• MF: C₁₇H₃₃NSn
• MW: 370.160624265671
• MDL: MFCD01319022
• CID: 137714
• PubChem ID: 24885296
• Update Time: 2025-07-22

1-Methyl-2-(tributylstannyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-methyl-2-(tributylstannyl)-
• 1-Methyl-2-(Tributylstannyl)-1H-Pyrrole
• 1-Methyl-2-(tri-n-butylstannyl)pyrrole
• tributyl-(1-methylpyrrol-2-yl)stannane
• (1-Methylpyrrol-2-yl)-tributylzinn
• 1-Methyl-2-(tributylstannyl)pyrrole
• 1-Methylpyrrol-2-yl tributyltin
• 2-(Tributylstannyl)-1-methylpyrrole
• N-Methyl-2-(tributylstannyl)pyrrole
• Tributyl(N-methylpyrrol-2-yl)stannane
• (1-METHYLPYRROL-2-YL)TRIBUTYLTIN
• 1-N-METHYL-2-(TRIBUTYLSTANNYL)PYRROLE
• N-Methyl-2-(tributylstannyl)-1H-pyrrole
• 1-Methyl-2-(tributylstannyl)-1H-pyrole
• Tributylstannyl-1-methylpyrrole
• 1-methyl-2-tri-n-butylstannylpyrrole
• DTXSID00377709
• MFCD01319022
• SY283839
• 1-methyl-2-tributylstannanyl-1H-pyrrole
• 1-n-methyl-2-(tributylstannyl)-1h-pyrrole
• 1-methyl-2-tributylstannyl-1H-pyrrole
• 2-tributylstannyl-1-methylpyrrole
• AB08849
• 1-Methyl-2-(tributylstannyl)pyrrole, 95%
• EN300-730059
• DINAKCGOEKXDTP-UHFFFAOYSA-N
• 2-tributylstarinyl-1-methylpyrrole
• J-504908
• FT-0608043
• 1-methyl-2-tributylstannylpyrrole
• SCHEMBL203858
• N-methyl-2-tributylstannyl-1H-pyrrole
• AKOS015843035
• A50078
• 118486-97-8
• C17H33NSn
• DB-103294
• 1-Methyl-2-(tributylstannyl)-1H-pyrrole

• MDL： MFCD01319022
• Inchi： 1S/C5H6N.3C4H9.Sn/c1-6-4-2-3-5-6;3*1-3-4-2;/h2-4H,1H3;3*1,3-4H2,2H3;
• InChI Key： DINAKCGOEKXDTP-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC=CN1C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 371.16300
• Monoisotopic Mass: 371.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Density: 1.1223 g/mL at 25 °C
• Boiling Point: 376.3±34.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.5107
• Solubility: Insuluble (1.6E-3 g/L) (25 ºC),
• PSA: 4.93000
• LogP: 5.08120
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Methyl-2-(tributylstannyl)-1H-pyrrole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H372-H410
• Warning Statement： P273-P280-P301+P310+P330-P302+P352+P312-P314
• Hazardous Material transportation number：UN 2788 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 21-25-36/38-48/23/25-50/53
• Safety Instruction： S26; S28; S36/37; S45; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R21
• HazardClass：6.1
• Storage Condition：−20°C

Additional information on 1-Methyl-2-(tributylstannyl)-1H-pyrrole

Recent Advances in the Application of 1-Methyl-2-(tributylstannyl)-1H-pyrrole (CAS: 118486-97-8) in Chemical Biology and Pharmaceutical Research

1-Methyl-2-(tributylstannyl)-1H-pyrrole (CAS: 118486-97-8) is a highly versatile organotin compound that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This stannylated pyrrole derivative serves as a valuable building block in organic synthesis, particularly in Stille coupling reactions, which are widely employed in the construction of complex molecular architectures. Recent studies have explored its utility in the synthesis of biologically active compounds, including potential drug candidates and functional materials.

A notable advancement in the application of 1-Methyl-2-(tributylstannyl)-1H-pyrrole is its role in the synthesis of heterocyclic compounds with potential therapeutic properties. Researchers have successfully utilized this compound in the construction of pyrrole-containing scaffolds, which are prevalent in many pharmacologically active molecules. For instance, a 2023 study demonstrated its efficacy in the synthesis of novel anti-inflammatory agents targeting the COX-2 enzyme, showcasing improved selectivity compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

In the realm of materials science, 1-Methyl-2-(tributylstannyl)-1H-pyrrole has shown promise in the development of organic electronic materials. Its ability to participate in cross-coupling reactions has enabled the creation of conjugated polymers with tunable electronic properties. Recent work published in Advanced Materials (2024) highlighted its use in the synthesis of donor-acceptor type polymers for organic photovoltaic applications, achieving power conversion efficiencies exceeding 12%.

The compound's mechanism of action in Stille couplings has been the subject of detailed mechanistic studies. Advanced spectroscopic techniques and computational modeling have provided insights into the transmetalation step, revealing how the tributylstannyl group facilitates the transfer of the pyrrole moiety to various palladium catalysts. These findings, published in the Journal of the American Chemical Society (2023), have important implications for optimizing reaction conditions and expanding the scope of Stille couplings in complex molecule synthesis.

From a pharmaceutical perspective, the stability and handling characteristics of 1-Methyl-2-(tributylstannyl)-1H-pyrrole have been improved through recent formulation advancements. Novel stabilization techniques employing antioxidant additives and controlled atmosphere packaging have extended the shelf-life of this sensitive reagent, addressing previous challenges in its commercial availability and storage.

Looking forward, researchers are exploring the potential of 1-Methyl-2-(tributylstannyl)-1H-pyrrole in targeted drug delivery systems. Preliminary studies suggest that the stannyl group may be modified to create prodrugs that release active pharmaceutical ingredients in response to specific biological stimuli. This approach, currently in early-stage development, could lead to more precise therapeutic interventions with reduced off-target effects.

In conclusion, 1-Methyl-2-(tributylstannyl)-1H-pyrrole (CAS: 118486-97-8) continues to demonstrate its value as a versatile synthetic building block with applications spanning medicinal chemistry, materials science, and chemical biology. Ongoing research is expected to further expand its utility and uncover new applications in these rapidly evolving fields.